1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazole

• IUPAC Name: 1-[3-(2-chlorophenoxy)propyl]benzimidazole
• InChI: InChI=1S/C16H15ClN2O/c17-13-6-1-4-9-16(13)20-11-5-10-19-12-18-14-7-2-3-8-15(14)19/h1-4,6-9,12H,5,10-11H2
• InChI Key: JBAUNCRJXLVYDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CCCOC3=CC=CC=C3Cl
• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol

Description

1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzimidazole derivative that has shown promising results in scientific research for its therapeutic properties.

Mechanism of Action

The mechanism of action of 1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazole is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. It has been shown to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. It also inhibits the NF-κB pathway, which is involved in the production of inflammatory cytokines. In addition, it has been found to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazole has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). It also reduces the levels of inflammatory cytokines such as TNF-α, IL-6, and IL-1β. In addition, it has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazole has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied for its biological activities, making it a useful tool for researchers. However, the compound has some limitations as well. Its mechanism of action is not fully understood, and more research is needed to elucidate its therapeutic potential. In addition, the compound has not been tested extensively in clinical trials, and its safety and efficacy in humans are not known.

Future Directions

There are several future directions for research on 1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazole. One area of interest is its potential as a therapeutic agent for cancer and neurodegenerative disorders. More research is needed to elucidate its mechanism of action and optimize its therapeutic potential. Another area of interest is the development of novel derivatives of the compound with improved biological activities. In addition, the safety and toxicity of the compound need to be thoroughly evaluated in preclinical and clinical studies. Overall, 1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazole has shown promising results in scientific research and holds great potential for future therapeutic applications.

Scientific Research Applications

1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazole has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has been found to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It also exhibits anti-inflammatory properties by inhibiting the production of inflammatory cytokines. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.